Cas no 2172217-51-3 (tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2172217-51-3
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 6204193
• PubChem ID: 165823284
• Update Time: 2025-10-30

tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• EN300-1640896
• 2172217-51-3
• tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C17H25N3O3/c1-16(2,3)23-15(21)20-9-6-17(12-20)14(19-8-10-22-17)13-5-4-7-18-11-13/h4-5,7,11,14,19H,6,8-10,12H2,1-3H3
• InChI Key： NSSTWBSHDOHCAR-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NC=CC=2)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 319.18959167g/mol
• Monoisotopic Mass: 319.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.7Ų

Additional information on tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Introduction to Tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate (CAS No. 2172217-51-3)

Tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate, identified by its CAS number 2172217-51-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic heterocycles, which are known for their unique structural features and potential biological activities. The presence of a tert-butyl group, a pyridin-3-yl moiety, and a spirocyclic framework contributes to its complex molecular architecture, making it a subject of interest for researchers exploring novel pharmacophores.

The spirocyclic core of Tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate is characterized by the integration of two heterocyclic rings connected by an oxygen atom. This structural motif enhances the compound's rigidity and stability, which are crucial properties for drug-like molecules. The pyridin-3-yl group introduces a nitrogen-rich environment, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. These features make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug development. Spirocycles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural complexity of Tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate suggests that it may interact with multiple biological targets, making it a versatile scaffold for drug discovery.

One of the key aspects of this compound is its ability to modulate biological pathways through precise interactions with proteins and enzymes. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the pyridin-3-yl moiety can engage with acidic or basic residues in biological targets. These characteristics are particularly important for designing small molecule inhibitors that can effectively disrupt disease-related pathways.

Recent studies have highlighted the importance of spirocyclic heterocycles in developing novel therapeutic agents. For instance, spirocyclic compounds have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The unique structural features of Tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate position it as a promising candidate for further research in this area.

The synthesis of Tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The spirocyclic core is typically formed through intramolecular cyclization reactions, which require precise control over reaction conditions to prevent unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve the efficiency and scalability of the synthesis process.

The pharmacological evaluation of Tert-butyl 10-(pyridin-3-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate has begun to reveal its potential as a lead compound for drug development. Initial studies have demonstrated its ability to inhibit certain enzymes and receptors involved in disease pathways. For example, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders.

The tert-butyl group and pyridin-3-yl moiety play critical roles in determining the biological activity of this compound. The tert-butyl group enhances lipophilicity and metabolic stability, while the pyridin-3-yl moiety provides a hydrogen bond acceptor site that can interact with biological targets. These features contribute to the compound's overall pharmacological profile and make it an attractive candidate for further development.

Ongoing research is focused on optimizing the synthesis of Tert-butyl 10-(pyridin--3--y1)-6--oxa--29--diazaspiro45decane--2--carboxy1ate and exploring its pharmacological potential in preclinical studies. By leveraging advanced synthetic methodologies and computational modeling techniques, researchers aim to identify analogs with improved potency and selectivity. These efforts are expected to lead to the discovery of novel therapeutic agents based on this promising scaffold.

The future prospects of Tert-butyl 10-(pyridin--3--y1)-6--oxa--29--diazaspiro45decane--2--carboxy1ate are exciting given its unique structural features and potential biological activities. As research continues to uncover new applications for spirocyclic heterocycles in drug development, this compound is poised to play a significant role in the discovery of next-generation therapeutics.